Cas no 1124-39-6 (4-Ethylcatechol)

4-Ethylcatechol Properties

Names and Identifiers

• 4-Ethylbenzene-1,2-diol
• 3,4-Dihydroxyethylbenzene
• 4-Ethylcatechol
• 1,2-Benzenediol,4-ethyl
• 1,2-dihydroxy-4-ethylbenzene
• 4-ethyl-1,2-benzenediol
• 4-ethyl-catechole
• 4-Ethylpyrocatechol
• Ethylcatechol
• Ethylpyrocatechol
• +Expand

• MDL： MFCD00015847
• InChIKey： HFLGBNBLMBSXEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O2/c1-2-6-3-4-7(9)8(10)5-6/h3-5,9-10H,2H2,1H3
• SMILES： CCC1=CC(=C(C=C1)O)O
• BRN： 2042062

Computed Properties

• Exact Mass: 138.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.06808
• Heavy Atom Count: 10
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 35
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.66020
• PSA: 40.46000
• Refractive Index: 1.578
• Boiling Point: 105-107°C 0,5mm
• Melting Point: 34-45 °C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Color/Form: Colorless to yellowish liquid or crystal
• Solubility: Soluble in water ethanol and ether
• Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),

4-Ethylcatechol Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39-S39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Risk Phrases： 22-37/38-41
• Signal Word：Danger

4-Ethylcatechol Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%